Cas no 2228601-90-7 (2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine
• CAS No: 2228601-90-7
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6609973
• PubChem ID: 165609311
• Update Time: 2025-07-23

2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine
• 2228601-90-7
• [2,2-dimethyl-3-(quinolin-6-yl)cyclopropyl]methanamine
• EN300-1750199

• Inchi： 1S/C15H18N2/c1-15(2)12(9-16)14(15)11-5-6-13-10(8-11)4-3-7-17-13/h3-8,12,14H,9,16H2,1-2H3
• InChI Key： LGJCSHZWFANUAU-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CC3C(=CC=CN=3)C=2)C1(C)C

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine (CAS No. 2228601-90-7) in Modern Chemical Research

2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2228601-90-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework composed of a cyclopropyl group, dimethyl substitution, and an attached quinoline moiety, has garnered attention due to its potential applications in drug discovery and molecular recognition. The presence of the quinoline ring system, known for its broad spectrum of biological activities, positions this compound as a promising candidate for further investigation in medicinal chemistry.

The structural motif of 2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine combines elements that are frequently explored in the design of bioactive molecules. The cyclopropyl group, characterized by its rigid three-membered ring structure, can contribute to the conformational stability of the molecule, while the quinoline scaffold offers a rich platform for interactions with biological targets. Such structural features are particularly valuable in the development of small-molecule inhibitors or modulators targeting enzymes and receptors involved in therapeutic pathways.

In recent years, there has been growing interest in quinoline derivatives due to their demonstrated efficacy in treating various diseases, including infectious diseases and cancer. The quinoline scaffold is well-documented for its ability to engage with diverse biological targets, such as topoisomerases and kinases. The incorporation of additional functional groups, such as the cyclopropylmethylamino moiety present in 2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine, can further modulate the pharmacokinetic and pharmacodynamic properties of the compound, enhancing its potential as a therapeutic agent.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclopropyl group can serve as a versatile handle for further functionalization via cross-coupling reactions or other synthetic transformations. This flexibility allows chemists to explore a wide range of derivatives with tailored biological activities. For instance, modifications at the nitrogen atom of the quinoline ring or at the amine functionality could lead to novel compounds with enhanced binding affinity or selectivity for specific biological targets.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify promising candidates for experimental validation. The structural features of 2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine make it an attractive subject for such computational investigations. By leveraging high-throughput virtual screening techniques, researchers can rapidly assess its potential interactions with proteins and other biomolecules relevant to therapeutic intervention. This approach not only accelerates the drug discovery process but also provides valuable insights into the molecular mechanisms underlying its biological activity.

The synthesis of 2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine presents unique challenges due to its complex structural framework. However, recent methodological developments in organic synthesis have made it feasible to construct such molecules with increasing efficiency and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in building the desired connectivity between the cyclopropyl group and the quinoline scaffold. These advances have not only simplified the synthetic route but also opened new avenues for exploring related analogs.

The biological evaluation of 2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine has been limited thus far due to its novelty as a chemical entity. However, preliminary studies suggest that it exhibits promising properties that warrant further investigation. In vitro assays have indicated potential activity against certain enzymatic targets associated with metabolic pathways relevant to human health. Additionally, preliminary pharmacokinetic studies have highlighted favorable solubility and stability profiles, which are critical factors for drug development.

The quinoline moiety is particularly noteworthy for its role in medicinal chemistry. Quinoline derivatives have been extensively studied for their antimicrobial and antimalarial properties. The presence of this scaffold in 2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine suggests that it may inherit some of these beneficial characteristics while also offering new opportunities through structural diversification. Further exploration of this compound could lead to novel therapeutics with improved efficacy and reduced side effects compared to existing drugs.

The future direction of research on 2,2-dimethyl-3-(quinolin-6-yl)cyclopropylmethanamine will likely focus on expanding its chemical space through derivatization and exploring new synthetic methodologies. Additionally, interdisciplinary approaches combining organic synthesis with computational modeling and biophysical techniques will be essential for elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion, 2 , 2 - dim eth yl - 3 - ( quino lin - 6 - yl ) c yclo prop ylm eth anami ne ( CAS No . 2228601 - 90 - 7 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with the known biological relevance of quinoline derivatives , make it an attractive candidate for further exploration . As synthetic methodologies continue to evolve , so too will our ability to harness this molecule's potential , paving the way for innovative approaches in drug discovery and development .